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Compound of Interest

3-(2-Bromo-4,5-

Compound Name: methylenedioxyphenyl)propionic
acid

CAS No.: 56920-74-2

Cat. No.: B1625430

Get Quote

\ J

Part 1: Executive Technical Summary

Chemical Identity & Hazard Profile Before initiating any disposal procedure, the chemical
nature of the substance must be verified to ensure compatibility with waste streams.
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Parameter Specification

) 3-(2-Bromo-4,5-methylenedioxyphenyl)propionic
Chemical Name

acid
CAS Number 56920-74-2
Molecular Formula C10H9BrO4
Molecular Weight 273.08 g/mol
Physical State Solid (Powder), Melting Point: 138-143 °C
Acidity (pKa) ~4.5 (Carboxylic acid group)

N Soluble in DMSO, Methanol, Dichloromethane;
Solubility ) ]
Sparingly soluble in water.[1][2][3][4]

GHSO07 (Irritant): Acute Tox. 4 (Oral), Skin Irrit.

Primary Hazards )
2, Eye Irrit.[1][3] 2A, STOT SE 3.

o Halogenated Organic Waste (Due to Bromine
Waste Classification
content).

Part 2: Critical Disposal Protocols
The Core Directive: Segregation Strategy

Scientific Rationale: This compound contains a bromine atom attached to an aromatic ring.
Unlike non-halogenated organics, halogenated compounds require high-temperature
incineration (>1100°C) with specific flue gas scrubbing to prevent the formation of dioxins and
to neutralize acidic hydrogen bromide (HBr) byproducts. Never mix this compound with non-
halogenated solvents or aqueous waste streams, as this complicates downstream treatment
and violates EPA/RCRA compliance standards.

Scenario A: Disposal of Pure Solid Substance

Applicable for: Expired inventory, surplus dry reagent.

Protocol:
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o Container Selection: Use a dedicated High-Density Polyethylene (HDPE) or glass wide-
mouth jar labeled "Solid Hazardous Waste - Toxic/lrritant.”

o Labeling: clearly mark the tag with the full chemical name and CAS # (56920-74-2). Check
the box for "Halogenated."

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1][2]

[3I141[5][6]L7]

e Secondary Containment: Place the primary container into a secondary clear plastic bag to
prevent contamination of the waste pickup area.

e Disposal Route: Submit for High-Temperature Incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Applicable for: Mother liquors, filtrates, or solutions in organic solvents.
Protocol:

e Solvent Compatibility Check: Ensure the carrier solvent is compatible with the "Halogenated
Organic Solvents" stream.

o Compatible: Dichloromethane (DCM), Chloroform, Acetone, Methanol, Ethyl Acetate.
o Incompatible: Strong oxidizers (Nitric acid), strong bases (unless neutralized).

e pH Check: If the reaction mixture was acidic or basic, adjust pH to neutral (pH 6-8) to
prevent container corrosion or exothermic reactions in the waste drum.

o Collection: Pour into the Halogenated Solvent Waste carboy.

o Crucial Step: Record the estimated volume of 3-(2-Bromo-4,5-
methylenedioxyphenyl)propionic acid on the waste log. Even trace amounts classify
the entire carboy as halogenated.
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o Cap & Seal: Ensure the carboy is vented (if equipped with a safety cap) or tightly sealed to
prevent volatile emissions.

Scenario C: Spill Cleanup (Solid)

Protocol:

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use a
N95 dust mask if powder is fine.

Containment: Cover the spill with a damp paper towel to suppress dust.

Collection: Scoop the material and the contaminated towels into a wide-mouth jar.

Decontamination: Wipe the surface with a soap/water solution, followed by an acetone wipe.
Dispose of all wipes as Solid Hazardous Waste.

Part 3: Operational Decision Tree (Visualized)

The following diagram illustrates the logical flow for determining the correct disposal path
based on the physical state and matrix of the waste.
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Waste Generation:
3-(2-Bromo-4,5-methylenedioxyphenyl)
propionic acid
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Caption: Decision logic for segregating and packaging brominated organic waste streams to
ensure regulatory compliance.

Part 4: Safety & Emergency Response
I : : [ | :

Protection Level Requirement Reason

Protects against skin

Hand Nitrile Gloves (0.11 mm min) _ o
absorption and irritation.
Prevents eye damage from
Eye Chemical Safety Goggles dust or splashes (Category 2
Irritant).
) Required if handling open
Respiratory N95 or P100 Mask )
powder outside a fume hood.
Standard protection against
Body Lab Coat (Cotton/Poly)

particulate accumulation.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

o Skin Contact: Wash with soap and copious amounts of water for 15 minutes.[7] Remove
contaminated clothing.[5]

o Eye Contact: Flush eyes with water for at least 15 minutes, lifting eyelids.[3] Consult a
physician.

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. fishersci.com [fishersci.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. fishersci.com [fishersci.com]

. echemi.com [echemi.com]

. 3-(4-Bromophenyl)propionic acid - Safety Data Sheet [chemicalbook.com]
. capotchem.cn [capotchem.cn]

. aaronchem.com [aaronchem.com]

°
(o] (o] ~ (o)) ol iy w N -

. 2-Bromo-3-phenylpropanoic acid | C9H9BrO2 | CID 167544 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: 3-(2-
Bromo-4,5-methylenedioxyphenyl)propionic acid]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1625430/docs#comprehensive-disposal-
handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-phenylpropanoic-acid
https://www.benchchem.com/product/b1625430/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://www.benchchem.com/product/b1625430/docs?utm_src=pdf-body#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://aaronchem.com/prod/56920-74-2
https://www.benchchem.com/product/b1625430?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AAH2678506&productDescription=3-%284-BRMOPHENL%29PROPIONIC+AC+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/39486m.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/b-bromo-b-phenylpropionic-acid-pd180713120881.html
https://www.chemicalbook.com/msds/3-4-bromophenyl-propionic-acid.htm
https://www.capotchem.cn/doc/viewmsds_50671-05-1.html
https://aaronchem.com/prod/56920-74-2
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-phenylpropanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-3-phenylpropanoic-acid
https://www.benchchem.com/product/b1625430/docs#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://www.benchchem.com/product/b1625430/docs#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://www.benchchem.com/product/b1625430/docs#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://www.benchchem.com/product/b1625430/docs#comprehensive-disposal-handling-guide-3-2-bromo-4-5-methylenedioxyphenyl-propionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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